Cas no 2648931-33-1 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648931-33-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5982843
• PubChem ID: 165801239
• Update Time: 2025-06-11

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid
• 2648931-33-1
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidine-2-carboxylic acid
• EN300-1475699

• Inchi： 1S/C27H32N2O5/c1-2-3-9-18(16-25(30)29-15-8-14-24(29)26(31)32)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18?,24-/m0/s1
• InChI Key： TXZAAAKGPKWEHD-LUTIACGYSA-N
• SMILES： O(C(NC(CCCC)CC(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid

Introduction to (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic Acid (CAS No. 2648931-33-1)

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid, with the CAS number 2648931-33-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structure of this compound features a complex arrangement of functional groups, including a pyrrolidine ring, a heptanoyl side chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups contributes to its unique chemical properties and potential biological interactions. The pyrrolidine ring is known to be a common motif in many bioactive molecules, often involved in binding to biological targets such as enzymes and receptors. The heptanoyl side chain adds hydrophobicity, which can influence the compound's solubility and bioavailability, while the Fmoc group is typically used in peptide synthesis as a protecting group for amino groups.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid has shown potential in several preclinical studies, particularly in the area of enzyme inhibition and receptor binding. Its unique structural features make it a versatile scaffold for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects. The (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid has been investigated for its ability to modulate these pathways, suggesting its utility in developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the compound's interaction with various biological targets has been explored through computational modeling and experimental studies. These studies have provided valuable insights into its mechanism of action and potential side effects. The fluorenylmethoxycarbonyl group, while primarily used as a protecting group in peptide synthesis, may also contribute to the compound's stability and bioavailability upon administration.

The heptanoyl side chain is another critical feature that influences the compound's behavior. This hydrophobic moiety can enhance binding affinity to certain biological targets by promoting favorable interactions through hydrophobic effects. Additionally, the pyrrolidine ring's ability to adopt multiple conformations allows for flexible binding interactions with biological macromolecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like the (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid. These advancements have not only improved the yield and purity of the compound but also facilitated its incorporation into more sophisticated drug candidates. The use of modern synthetic techniques has made it possible to explore diverse structural modifications, allowing researchers to fine-tune the biological activity of the molecule.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and eliminates a drug is crucial for determining its efficacy and safety profile. Studies have begun to examine the metabolic pathways involved in the degradation of this compound, providing insights into its potential long-term effects.

In conclusion, (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidine-2-carboxylic acid (CAS No. 2648931-33-1) represents a promising lead in pharmaceutical research. Its unique structure and demonstrated biological activity make it a valuable candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it holds significant potential for addressing unmet medical needs across various therapeutic areas.